Cas no 1379835-09-2 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1H-imidazol-5-yl)propanoic acid)

• Product Name: 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1H-imidazol-5-yl)propanoic acid
• CAS No: 1379835-09-2
• MF: C₂₂H₂₁N₃O₄
• MW: 391.419845342636
• MDL: MFCD09918356
• CID: 5612203
• PubChem ID: 103668016
• Update Time: 2025-06-07

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1H-imidazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-methyl-1H-imidazol-5-yl)propanoic acid
• EN300-3405075
• 1379835-09-2
• 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1H-imidazol-5-yl)propanoic acid

• MDL： MFCD09918356
• Inchi： 1S/C22H21N3O4/c1-13-19(24-12-23-13)10-20(21(26)27)25-22(28)29-11-18-16-8-4-2-6-14(16)15-7-3-5-9-17(15)18/h2-9,12,18,20H,10-11H2,1H3,(H,23,24)(H,25,28)(H,26,27)
• InChI Key： KQKZQUNUDSXBDR-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC1=C(C)NC=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 391.15320616g/mol
• Monoisotopic Mass: 391.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 104Ų

Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1H-imidazol-5-yl)propanoic acid

Introduction to 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1H-imidazol-5-yl)propanoic acid (CAS No. 1379835-09-2)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1H-imidazol-5-yl)propanoic acid, also known by its CAS number 1379835-09-2, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of fluorenylmethyloxycarbonyl (Fmoc)-protected amino acids, specifically tailored for the synthesis of peptides and proteins. The unique structural features of this compound, including the Fmoc protecting group and the 4-methylimidazole moiety, make it an essential building block in the development of novel therapeutic agents.

The chemical structure of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1H-imidazol-5-yl)propanoic acid is characterized by a central α-amino acid backbone, where the amino group is protected by the Fmoc group, and the carboxyl group is attached to a 4-methylimidazole ring. This configuration provides several advantages in peptide synthesis, such as enhanced solubility, improved stability, and reduced side reactions during coupling steps. The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions, making it a preferred choice for synthesizing complex peptides and proteins.

In recent years, there has been a growing interest in the use of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1H-imidazol-5-yl)propanoic acid for the development of bioactive peptides and peptidomimetics. These compounds have shown promise in various therapeutic areas, including cancer treatment, antimicrobial agents, and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of this compound as a scaffold for designing peptides that can selectively target cancer cells while minimizing toxicity to healthy tissues.

The 4-methylimidazole moiety in 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1H-imidazol-5-yl)propanoic acid plays a crucial role in modulating the biological activity of the resulting peptides. Imidazole-containing compounds are known for their ability to form hydrogen bonds and coordinate with metal ions, which can enhance their binding affinity to specific protein targets. This property makes them valuable for designing peptides that can interact with enzymes, receptors, or other biomolecules involved in disease pathways.

Beyond its applications in peptide synthesis, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1H-imidazol-5-yl)propanoic acid has also been explored for its potential as a chiral building block in asymmetric synthesis. The presence of chiral centers in this compound allows for the preparation of enantiomerically pure derivatives, which are essential for many pharmaceutical applications where enantioselectivity is critical. Recent advances in catalytic asymmetric synthesis have further expanded the utility of this compound in the development of new drugs with improved efficacy and reduced side effects.

The synthetic route to prepare 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1H-imidazol-5-yl)propanoic acid typically involves several steps, including the protection of the amino group with Fmoc chloride, followed by coupling with an appropriate 4-methylimidazole derivative. The final deprotection step under basic conditions yields the desired product. This synthetic strategy has been optimized to achieve high yields and purity, making it suitable for large-scale production.

In conclusion, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-methyl-1H-imidazol-5-y l)propanoic acid (CAS No. 1379835 -0 9 -2) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic properties make it an essential tool for developing novel therapeutic agents and advancing our understanding of biological processes. As research continues to uncover new possibilities for this compound, its importance in the field is likely to grow even further.